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Compound of Interest

Compound Name: Nitromethaqualone

Cat. No.: B1199884 Get Quote

Essential Safety and Handling Guide for
Nitromethaqualone
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Nitromethaqualone. The following procedural guidance is designed to ensure the safety of

laboratory personnel and compliance with standard safety protocols when working with this

potent and hazardous compound.

Hazard Identification and Quantitative Data
Nitromethaqualone is a potent sedative-hypnotic agent and an analogue of methaqualone.[1]

[2][3] A significant hazard associated with this compound is that its aromatic nitro group is

metabolized to 2-methoxy-4-nitroaniline, a corresponding aniline that has been identified as a

mutagen.[1][4][5] This mutagenic property was a primary reason for the cessation of its further

development for therapeutic use.[1][5][6]
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Property Value

Chemical Name
3-(2-methoxy-4-nitrophenyl)-2-methyl-4(3H)-

quinazolinone

CAS Number 340-52-3

Molecular Formula C₁₆H₁₃N₃O₄

Molecular Weight 311.29 g/mol [7]

Boiling Point 528°C at 760 mmHg

Flash Point 273.1°C

Toxicological Data

Endpoint Observation

Mutagenicity Metabolite is a known mutagen.[1][4][5]

Acute Toxicity

No official LD50 data is available. However,

doses exceeding 300mg are considered

dangerous for new users.[8] Overdose can lead

to seizures, coma, or death.[8]

Occupational Exposure Limits

No specific Occupational Exposure Limits

(OELs), such as PEL or TLV, have been

established.[9][10]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Nitromethaqualone, particularly its mutagenic properties, a

stringent PPE protocol is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s569217
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Nitromethaqualone
https://www.reddit.com/r/researchchemicals/comments/1jc3ai9/nitromethaqualone_report/
https://ejournals.eu/en/journal_article_files/full_text/018ecee1-9e8a-7254-84ee-a3ac62d2ab57/download
https://m.psychonautwiki.org/wiki/Nitromethaqualone
https://m.psychonautwiki.org/wiki/Nitromethaqualone
https://www.chemicalbook.com/msds/nitromethaqualone.pdf
https://cdn.caymanchem.com/cdn/msds/21840m.pdf
https://www.benchchem.com/product/b1199884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Hand Protection
Chemical-impermeable gloves (e.g., Nitrile)

inspected before use.

Eye Protection Tightly fitting safety goggles with side-shields.

Body Protection
Fire/flame resistant and impervious lab coat or

clothing.

Respiratory Protection

A full-face respirator should be used if exposure

limits are exceeded or if symptoms of irritation

occur.[9] Work should be conducted in a well-

ventilated area, preferably a fume hood.

Operational Plan for Handling and Disposal
The following step-by-step procedures are to be followed to minimize exposure and ensure

safe handling.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Storage: Store the container in a tightly closed state in a cool, dry, and well-ventilated area.

[9] It should be stored separately from incompatible materials and foodstuff containers.[9]

3.2. Handling and Experimental Protocols

Controlled Area: All work with Nitromethaqualone must be conducted in a designated and

clearly marked area, such as a chemical fume hood, to minimize exposure.

Weighing: When weighing the solid compound, use a powder weighing cabinet or a similar

containment device to prevent the generation of dust.
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Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Prevention: Use secondary containment (e.g., a tray) for all experimental setups.

Decontamination: All surfaces and equipment that come into contact with

Nitromethaqualone must be decontaminated. A suitable solvent, followed by soap and

water, can be used. All decontamination materials should be treated as hazardous waste.

3.3. Emergency Procedures

Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact
Immediately flush eyes with copious amounts of

water for at least 15 minutes.

Inhalation
Move to fresh air immediately. If breathing is

difficult, administer oxygen.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

using an absorbent material. Do not use

combustible materials like paper towels for large

spills.[11] Collect all contaminated materials into

a sealed container for disposal as hazardous

waste.

3.4. Disposal Plan

Waste Segregation: All waste contaminated with Nitromethaqualone, including disposable

PPE, absorbent materials, and empty containers, must be segregated as hazardous waste.

Do not mix with non-halogenated waste.[11]
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Waste Containers: Use clearly labeled, sealed, and compatible containers for hazardous

waste.

Disposal Method: The primary recommended method of disposal is through a licensed

chemical destruction facility via controlled incineration with flue gas scrubbing.[9] Landfilling

of contaminated materials should only be done in an approved hazardous waste landfill.

Workflow Visualization
The following diagram illustrates the safe handling workflow for Nitromethaqualone, from

receipt to disposal.
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Caption: Safe handling workflow for Nitromethaqualone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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